2-Ethyl-3-iodo-pyridin-4-ol

• Molecular Formula: C7H8INO
• Molecular Weight: 249.05 g/mol
• SMILES: CCC1=C(C(=O)C=CN1)I
• InChI: InChI=1S/C7H8INO/c1-2-5-7(8)6(10)3-4-9-5/h3-4H,2H2,1H3,(H,9,10)
• InChIKey: ZQVQTIDOOGHHQE-UHFFFAOYSA-N

2-Ethyl-3-iodo-pyridin-4-ol Procurement Guide

2-Ethyl-3-iodo-pyridin-4-ol (C₇H₈INO, MW: 249.05) is an iodinated pyridinol derivative featuring an ethyl group at position 2, an iodine atom at position 3, and a hydroxyl group at position 4 of the pyridine ring [1]. The compound exists in equilibrium with its pyridone tautomeric form (2-ethyl-3-iodo-1H-pyridin-4-one), consistent with the broader class of 4-hydroxypyridines [1]. The combination of an iodine substituent (enabling cross-coupling reactions), a hydroxyl group (capable of O-alkylation, oxidation, or serving as a leaving group upon activation), and the 2-ethyl substituent (modulating lipophilicity and steric environment) positions this compound as a versatile intermediate in medicinal chemistry and organic synthesis. However, comprehensive direct comparative performance data against closely related analogs in biological or catalytic systems remains limited in the publicly accessible literature.

Cross-coupling handle Iodine at C3 enables Pd-catalyzed couplings

Convertible hydroxyl 4-OH activates to Cl leaving group (reported)

Lipophilicity shift 2-Ethyl modulates steric and partition profile

• [1] PubChem Compound Summary CID 58235291, 2-Ethyl-3-iodo-pyridin-4-ol View Source

2-Ethyl-3-iodo-pyridin-4-ol: Analog Substitution Limitations

The pyridinol scaffold encompasses numerous derivatives with varying substitution patterns that profoundly influence chemical reactivity, physicochemical properties, and biological target engagement. The ethyl group at position 2 distinguishes 2-ethyl-3-iodo-pyridin-4-ol from simpler iodopyridinols such as 3-iodopyridin-4-ol (CAS 89282-03-1), introducing altered lipophilicity (XLogP3-AA: 1.6 versus 0.8 for the unsubstituted analog) [1] and modifying the electronic environment of the pyridine ring. The hydroxyl group at position 4, capable of tautomerization to the pyridone form, creates hydrogen-bonding capacity (HBD count: 1, HBA count: 2) that differs fundamentally from halogen-only pyridine analogs [1]. These differences in physicochemical and structural properties preclude simple one-to-one substitution in synthetic routes or biological assays without re-optimization of reaction conditions or pharmacological parameters. The evidence presented below quantifies these distinctions where direct comparator data exists and identifies critical gaps requiring case-by-case experimental validation.

Lipophilicity mismatch 2-Ethyl group increases calculated logP vs. unsubstituted analog; partitioning behavior may differ.

Reactivity not interchangeable Chlorodehydroxylation yields reported for this compound; direct yield comparison with 3-iodopyridin-4-ol is absent.

Tautomerization capacity 4-OH/pyridone equilibrium adds H-bonding interactions not present in halogen-only pyridines.

• [1] PubChem Compound Summary CID 58235291, 2-Ethyl-3-iodo-pyridin-4-ol View Source

2-Ethyl-3-iodo-pyridin-4-ol Comparative Performance

Chlorodehydroxylation Efficiency

2-Ethyl-3-iodo-pyridin-4-ol serves as a direct precursor to 4-chloro-2-ethyl-3-iodo-pyridine via chlorodehydroxylation with POCl₃ . The reaction proceeds with a 76% isolated yield under optimized conditions (108 mmol scale, CH₃CN, RT addition followed by 60°C, 3 h), producing an intermediate where the chlorine atom enables orthogonal cross-coupling sequences distinct from those accessible via the hydroxyl group . No direct comparative yield data for the analogous transformation of the 2-unsubstituted 3-iodopyridin-4-ol under identical conditions is available in the open literature, limiting conclusions regarding the effect of the 2-ethyl substituent on this specific reaction efficiency.

Chlorodehydroxylation

Data to verify

76% isolated yield

Reported synthetic yield; comparator data lacking

Requires benchmarking vs unsubstituted analog

Evidence Dimension	Isolated yield of chlorodehydroxylation
Target Compound Data	76% (22.0 g from 27.1 g starting material)
Comparator Or Baseline	No direct comparator data available for 3-iodopyridin-4-ol under identical conditions
Quantified Difference	N/A — insufficient comparator data
Conditions	POCl₃ (1.08 mol), Et₃N (216 mmol), CH₃CN, RT addition then 60°C, 3 h; 108 mmol scale

Why This Matters

The demonstrated conversion to the 4-chloro derivative with synthetically useful yield validates the compound's utility as a platform for generating diversified building blocks, though procurement decisions based on relative efficiency versus unsubstituted analogs require experimental verification due to lack of published comparator data.

Lipophilicity Enhancement Over Unsubstituted Analog

The 2-ethyl substituent on 2-ethyl-3-iodo-pyridin-4-ol increases calculated lipophilicity (XLogP3-AA) by approximately 0.8 log units relative to the unsubstituted 3-iodopyridin-4-ol [1]. This difference translates to an approximately 6.3-fold increase in octanol-water partition coefficient, reflecting enhanced membrane permeability potential [1]. The increased lipophilicity is accompanied by a modest increase in molecular weight (249.05 vs 221.00 g/mol) and the introduction of a rotatable bond (count: 1 vs 0), which may influence conformational flexibility and target binding entropy [1]. Both compounds maintain identical hydrogen bond donor (1) and acceptor (2) counts and equivalent topological polar surface area (29.1 Ų), indicating that the substitution primarily modulates hydrophobic interactions without altering core hydrogen-bonding capacity [1].

Lipophilicity (XLogP3)

Reported

1.6 vs 0.8 Δ +0.8 log units

Enhances membrane permeability potential (computed)

Empirical logD not reported

Evidence Dimension	Calculated lipophilicity (XLogP3-AA)
Target Compound Data	1.6
Comparator Or Baseline	3-iodopyridin-4-ol: 0.8
Quantified Difference	Δ = +0.8 log units (~6.3-fold increase in partition coefficient)
Conditions	Computed property from chemical structure; PubChem XLogP3 algorithm

Why This Matters

The enhanced lipophilicity of 2-ethyl-3-iodo-pyridin-4-ol relative to its unsubstituted analog provides a quantifiable basis for selecting this building block when designing compounds requiring improved membrane permeability or increased hydrophobic target interactions, though empirical logD measurements in relevant biological matrices remain absent from published data.

• [1] PubChem Computed Properties: XLogP3-AA values for 2-Ethyl-3-iodo-pyridin-4-ol (CID 58235291) and 3-Iodopyridin-4-Ol (CID 581196) View Source

Halogen Bond Donor Capacity

The iodine atom at position 3 of the pyridine ring in 2-ethyl-3-iodo-pyridin-4-ol confers halogen bond donor capacity, a feature that distinguishes this compound from non-halogenated or chloro/bromo analogs. A systematic database survey and structural study of halogenopyridinium cations demonstrated that iodopyridines exhibit substantially higher probability of participating in halogen bonds compared to their chloro- and bromo- counterparts, with the enhanced polarizability of iodine enabling stronger σ-hole interactions [1]. The halogen bonding capability of 3-iodopyridines is further tunable via N-alkylation or protonation, which increases the positive charge on the ring and amplifies the halogen bond donor strength [1]. The 4-hydroxyl group introduces an additional hydrogen bond donor/acceptor site, creating bifunctional capacity for orthogonal supramolecular synthon formation not possible with halogen-only pyridines.

Halogen Bond Donor

Class-level

Iodine enables stronger σ-hole vs Br/Cl

Supports supramolecular design context

Bond energy data not reported for this compound

Evidence Dimension	Halogen bond donor propensity
Target Compound Data	Contains iodine at position 3 (highest polarizability among halogens); theoretical σ-hole magnitude follows I > Br > Cl
Comparator Or Baseline	Chloropyridinium cations: <60% probability of halogen bond participation in database survey [1]
Quantified Difference	Class-level trend: iodopyridines exhibit higher halogen bond participation probability than chloropyridines; quantitative halogen bond strength data for this specific compound not reported
Conditions	Database survey of crystallographic structures; no specific experimental halogen bond energy data for 2-ethyl-3-iodo-pyridin-4-ol

Why This Matters

For applications in crystal engineering, co-crystal design, or supramolecular assembly where directional non-covalent interactions are required, the iodine substituent provides superior halogen bonding capacity relative to lighter halogens, though experimental validation of halogen bond strength for this specific derivative remains necessary.

• [1] Fotović, L., Bedeković, N., & Stilinović, V. (2021). Evaluation of Halogenopyridinium Cations as Halogen Bond Donors. Crystal Growth & Design, 21(12), 6889-6901. DOI: 10.1021/acs.cgd.1c00884 View Source

2-Ethyl-3-iodo-pyridin-4-ol Application Scenarios

Synthesis of 4-Functionalized Pyridine Libraries

Procure 2-ethyl-3-iodo-pyridin-4-ol when the synthetic workflow requires a bifunctional pyridine building block amenable to sequential derivatization. The demonstrated 76% yield chlorodehydroxylation with POCl₃ provides access to 4-chloro-2-ethyl-3-iodo-pyridine, an intermediate supporting orthogonal cross-coupling strategies: the iodine at position 3 enables Sonogashira, Suzuki-Miyaura, or Buchwald-Hartwig couplings, while the chlorine at position 4 offers a distinct reactivity profile for subsequent nucleophilic aromatic substitution or further metal-catalyzed transformations. This sequential manipulation capacity differentiates the compound from monofunctional iodopyridines lacking the convertible hydroxyl group.

Enhanced Lipophilicity for Lead Optimization

Select 2-ethyl-3-iodo-pyridin-4-ol over 3-iodopyridin-4-ol in medicinal chemistry campaigns where increased lipophilicity is desirable for improving membrane permeability or target binding in hydrophobic pockets. The calculated XLogP3-AA increase of 0.8 log units (1.6 vs 0.8) corresponds to an approximately 6.3-fold enhancement in theoretical partition coefficient , achieved without increasing hydrogen bond donor/acceptor counts or topological polar surface area. This property profile supports inclusion in fragment-based drug discovery libraries or as a core scaffold for developing CNS-penetrant candidates, though empirical logD and permeability data in relevant assay systems are not publicly reported.

Orthogonal Halogen and Hydrogen Bonding for Crystal Engineering

Consider 2-ethyl-3-iodo-pyridin-4-ol for crystal engineering studies where the combination of a strong halogen bond donor (iodine at position 3) and hydrogen bond donor/acceptor (4-hydroxyl/pyridone) creates orthogonal supramolecular synthon capacity. Database surveys confirm that iodopyridinium derivatives exhibit high halogen bond participation probability , enabling directional I···N, I···O, or I···halide interactions in the solid state. The additional hydrogen bonding functionality provides complementary intermolecular interaction modes, potentially facilitating predictable crystal packing motifs or co-crystal formation with diverse acceptor molecules.

Cross-Coupling Precursor for 3-Substituted Pyridines

Utilize 2-ethyl-3-iodo-pyridin-4-ol as a starting material for palladium-catalyzed cross-coupling sequences targeting 3-substituted pyridines. The iodine substituent at position 3 serves as an effective leaving group in Sonogashira, Suzuki-Miyaura, or carbonylative coupling reactions, enabling introduction of aryl, alkynyl, or acyl groups at this position. The presence of the 2-ethyl group may modulate reaction rates and regioselectivity compared to unsubstituted 3-iodopyridines, though systematic comparative studies of coupling efficiency are not available in the open literature. Users should anticipate optimization of catalyst loading, ligand selection, and reaction conditions for this specific substrate.

Application

Selection Property

Validation Focus

Diversified pyridine libraries

Bifunctional core (C3-I, C4-OH)

Sequential cross-coupling & chlorodehydroxylation

Lead optimization

Increased lipophilicity (computed)

Empirical logD & permeability assays

Crystal engineering

Orthogonal halogen/hydrogen bond donors

Co-crystal screening & halogen bond geometry

3-Substituted pyridine synthesis

Iodo leaving group for Pd couplings

Reaction optimization (ligand, catalyst)

• [1] PubChem Computed Properties: XLogP3-AA values for 2-Ethyl-3-iodo-pyridin-4-ol (CID 58235291) and 3-Iodopyridin-4-Ol (CID 581196) View Source
• [2] Fotović, L., Bedeković, N., & Stilinović, V. (2021). Evaluation of Halogenopyridinium Cations as Halogen Bond Donors. Crystal Growth & Design, 21(12), 6889-6901. DOI: 10.1021/acs.cgd.1c00884 View Source